Astaxanthin dipalmitate

• Molecular Formula: C72H112O6
• Molecular Weight: 1073.7 g/mol
• InChI: InChI=1S/C72H112O6/c1-13-15-17-19-21-23-25-27-29-31-33-35-37-49-67(73)77-65-55-71(9,10)63(61(7)69(65)75)53-51-59(5)47-41-45-57(3)43-39-40-44-58(4)46-42-48-60(6)52-54-64-62(8)70(76)66(56-72(64,11)12)78-68(74)50-38-36-34-32-30-28-26-24-22-20-18-16-14-2/h39-48,51-54,65-66H,13-38,49-50,55-56H2,1-12H3
• InChIKey: OVCSBYMDXUESFD-UHFFFAOYSA-N

Astaxanthin Dipalmitate Chemical Profile

Astaxanthin dipalmitate (CAS 112421-21-3; MF C72H112O6; MW 1073.66) is a diesterified xanthophyll carotenoid, wherein both terminal 3,3′-hydroxyl groups of astaxanthin are esterified with palmitic acid (C16:0). It represents the fully esterified form of astaxanthin and is frequently encountered in natural extracts from Haematococcus pluvialis (typically 5–25% of total astaxanthin esters) [1] [2]. As a highly lipophilic carotenoid ester, it exhibits distinct physicochemical and stability properties compared to free astaxanthin and monoesterified variants, with applications spanning aquaculture pigmentation, nutraceutical formulation, and cosmetic development [3].

• [1] de Bruijn, W. J. C., Weesepoel, Y., Vincken, J. P., & Gruppen, H. (2016). Fatty acids attached to all-trans-astaxanthin alter its cis–trans equilibrium, and consequently its stability, upon light-accelerated autoxidation. Food Chemistry, 194, 1108-1115. View Source
• [2] Weesepoel, Y., Gruppen, H., & Vincken, J. P. (2014). Analysis of palmitoyl apo-astaxanthinals, apo-astaxanthinones, and their epoxides by UHPLC-PDA-ESI-MS. Journal of Agricultural and Food Chemistry, 62(42), 10254-10263. View Source
• [3] TargetMol. Astaxanthin dipalmitate (T210863) Product Technical Datasheet. View Source

Why Astaxanthin Dipalmitate Is Not Interchangeable

Astaxanthin dipalmitate cannot be treated as interchangeable with free astaxanthin, astaxanthin monopalmitate, or alternative carotenoids such as canthaxanthin due to quantifiable differences in stability, isomerization behavior, enzymatic hydrolysis kinetics, and pigment deposition efficiency. Palmitate esterification fundamentally alters the cis–trans isomer equilibrium under oxidative conditions, decelerates all-trans-astaxanthin degradation, and modifies the profile of apo-carotenoid degradation products formed [1] [2]. Furthermore, lipase-mediated hydrolysis of astaxanthin dipalmitate occurs with stereoselectivity distinct from monoester substrates, and in vivo pigmentation studies demonstrate significantly divergent flesh deposition efficiency compared to free astaxanthin and canthaxanthin [3] [4]. These documented, quantitative distinctions render simple substitution scientifically invalid for applications requiring precise stability, bioavailability, or color performance specifications.

• [1] de Bruijn, W. J. C., Weesepoel, Y., Vincken, J. P., & Gruppen, H. (2016). Fatty acids attached to all-trans-astaxanthin alter its cis–trans equilibrium, and consequently its stability, upon light-accelerated autoxidation. Food Chemistry, 194, 1108-1115. View Source
• [2] Weesepoel, Y., Gruppen, H., & Vincken, J. P. (2014). Analysis of palmitoyl apo-astaxanthinals, apo-astaxanthinones, and their epoxides by UHPLC-PDA-ESI-MS. Journal of Agricultural and Food Chemistry, 62(42), 10254-10263. View Source
• [3] Storebakken, T., Foss, P., Austreng, E., & Liaaen-Jensen, S. (1987). Carotenoids in diets for salmonids: IV. Pigmentation of Atlantic salmon with astaxanthin, astaxanthin dipalmitate and canthaxanthin. Aquaculture, 65(3-4), 279-292. View Source
• [4] All Journals.cn. (n.d.). Enzymatic hydrolysis of (3RS,3′RS)-astaxanthin dipalmitate with lipase. Summary from carotenoid ester hydrolysis studies. View Source

Astaxanthin Dipalmitate Comparative Stability and Performance

Cis-Trans Isomerization During Light-Accelerated Autoxidation

Under light-accelerated autoxidation in methanolic model systems, astaxanthin dipalmitate exhibits a distinct cis–trans isomer equilibrium profile compared to free astaxanthin and astaxanthin monopalmitate. Free astaxanthin preferentially forms 9-cis isomers, whereas palmitate esterification shifts equilibrium toward 13-cis isomerization, with dipalmitate displaying an intermediate 9-cis:13-cis ratio relative to monopalmitate [1]. Increased esterification with palmitate decelerated the degradation of all-trans-astaxanthin as measured by RP-UHPLC-PDA, although spectrophotometric color loss was not influenced due to compensatory effects of 9-cis isomer formation [1].

Evidence Dimension	Molar ratio of 9-cis:13-cis astaxanthin isomers after light-accelerated autoxidation
Target Compound Data	1:2.6 (9-cis:13-cis)
Comparator Or Baseline	Free astaxanthin: 1:1.7; Astaxanthin monopalmitate: 1:4.8
Quantified Difference	Dipalmitate exhibits ~53% lower 13-cis proportion versus monopalmitate (ratio difference 1:2.6 vs 1:4.8); and ~53% higher 13-cis proportion versus free astaxanthin (1:2.6 vs 1:1.7)
Conditions	Methanolic model system; light-accelerated autoxidation; 60 min exposure; RP-UHPLC-PDA analysis

Why This Matters

The distinct isomer equilibrium profile directly impacts analytical quantification accuracy (different molar extinction coefficients) and may influence biological activity, making isomer-specific procurement essential.

• [1] de Bruijn, W. J. C., Weesepoel, Y., Vincken, J. P., & Gruppen, H. (2016). Fatty acids attached to all-trans-astaxanthin alter its cis–trans equilibrium, and consequently its stability, upon light-accelerated autoxidation. Food Chemistry, 194, 1108-1115. View Source

Stereoselective Lipase-Catalyzed Hydrolysis

Enzymatic hydrolysis of (3RS,3′RS)-astaxanthin dipalmitate using lipase proceeds with stereoselectivity and yields a distinct distribution of products. Lipase-catalyzed hydrolysis converts dipalmitate to monopalmitate (5% yield) and free astaxanthin (6% yield), with 93% pigment recovery [1]. Critically, the hydrolysis exhibits preferred cleavage of the S-ester configuration, altering the (R,R:R,S:S,S) stereoisomer ratio from the substrate 1:2:1 to 1:5:3 in the product free astaxanthin pool [1].

Evidence Dimension	Stereoisomer ratio (R,R : R,S : S,S) pre- and post-hydrolysis
Target Compound Data	Substrate dipalmitate ratio: 1:2:1 (R,R:R,S:S,S)
Comparator Or Baseline	Product free astaxanthin ratio: 1:5:3 (R,R:R,S:S,S) after hydrolysis
Quantified Difference	R,S-meso stereoisomer increases from 50% to ~56% of total; R,R decreases from 25% to ~11%; S,S increases from 25% to ~33%
Conditions	Lipase-catalyzed hydrolysis; pigment recovery 93%; preferred hydrolysis of S-ester

Why This Matters

Stereoselective hydrolysis of dipalmitate yields a stereoisomer profile distinct from directly sourced free astaxanthin, impacting applications where specific stereoisomer composition is critical for biological activity or regulatory compliance.

• [1] All Journals.cn. (n.d.). Enzymatic hydrolysis of (3RS,3′RS)-astaxanthin dipalmitate with lipase. Summary from carotenoid ester hydrolysis studies. View Source

Flesh Pigmentation Efficiency in Atlantic Salmon

In controlled feeding trials with Atlantic salmon (Salmo salar), astaxanthin dipalmitate demonstrated lower flesh pigmentation efficiency compared to free astaxanthin and canthaxanthin. The study reported a tendency for astaxanthin to be more efficiently utilized than canthaxanthin, which in turn was more efficiently utilized than astaxanthin dipalmitate for flesh pigmentation [1]. This rank-order efficiency (free astaxanthin > canthaxanthin > astaxanthin dipalmitate) indicates that esterification with palmitate reduces carotenoid deposition in salmonid muscle tissue.

Evidence Dimension	Flesh pigmentation efficiency rank-order
Target Compound Data	Astaxanthin dipalmitate: least efficient among three carotenoids tested
Comparator Or Baseline	Free astaxanthin (most efficient); Canthaxanthin (intermediate efficiency)
Quantified Difference	Qualitative rank-order trend established; exact deposition percentage values not specified in available abstract
Conditions	Atlantic salmon feeding trial; diets supplemented with synthetic carotenoids; flesh pigmentation assessment

Why This Matters

For aquaculture feed formulation, this efficiency ranking directly impacts cost-per-unit-pigmentation calculations, with astaxanthin dipalmitate requiring higher inclusion rates or longer feeding periods to achieve equivalent color.

• [1] Storebakken, T., Foss, P., Austreng, E., & Liaaen-Jensen, S. (1987). Carotenoids in diets for salmonids: IV. Pigmentation of Atlantic salmon with astaxanthin, astaxanthin dipalmitate and canthaxanthin. Aquaculture, 65(3-4), 279-292. View Source

Ester Bond Stability Under Oxidative Degradation

During light-accelerated autoxidation in methanolic systems, the palmitate ester bonds of astaxanthin dipalmitate remain largely intact, whereas exposure to hypochlorous acid/hypochlorite (HOCl/OCl⁻) bleaching conditions leads to ester bond cleavage. Fragmentation analysis of [M+H]⁺ and [M+Na]⁺ parent masses from dipalmitate astaxanthin confirmed retention of palmitate esterification under autoxidation conditions, yielding palmitoyl apo-astaxanthins [1]. In contrast, astaxanthin monopalmitate degradation under identical conditions produced a mixture of free and palmitate apo-astaxanthins [1].

Evidence Dimension	Palmitate ester bond integrity under two oxidative conditions
Target Compound Data	Autoxidation: ester bond hardly affected, producing palmitoyl apo-astaxanthins; HOCl/OCl⁻ bleaching: ester bond degraded
Comparator Or Baseline	Astaxanthin monopalmitate: autoxidation yields mixture of free and palmitate apo-astaxanthins
Quantified Difference	Qualitative difference in degradation product profiles (palmitate-retained vs mixed free/palmitate products)
Conditions	Methanolic model system; RP-UHPLC-PDA-ESI-MS analysis; light-accelerated autoxidation vs HOCl/OCl⁻ bleaching

Why This Matters

The differential stability of the ester bond under specific oxidative conditions informs formulation strategies and predicts degradation product profiles relevant to product quality, safety assessment, and analytical method development.

• [1] Weesepoel, Y., Gruppen, H., & Vincken, J. P. (2014). Analysis of palmitoyl apo-astaxanthinals, apo-astaxanthinones, and their epoxides by UHPLC-PDA-ESI-MS. Journal of Agricultural and Food Chemistry, 62(42), 10254-10263. View Source

Hydrophobicity–Bioaccessibility Correlation

In a systematic study examining the relationship between carotenoid physicochemical properties and bioaccessibility, postprandial plasma carotenoid response to carotenoid gavage was significantly correlated with carotenoid hydrophobicity (r = -0.99, p = 0.006), indicating that more hydrophobic carotenoids exhibit reduced plasma appearance [1]. While no direct relationship was observed between physicochemical properties and Caco-2 cellular uptake efficiency, the strong inverse correlation with in vivo plasma response has class-level implications for esterified astaxanthin derivatives.

Evidence Dimension	Correlation between carotenoid hydrophobicity and postprandial plasma response
Target Compound Data	Not measured directly for astaxanthin dipalmitate in this study
Comparator Or Baseline	Correlation coefficient r = -0.99 (p = 0.006) across multiple carotenoids of varying hydrophobicity
Quantified Difference	Class-level inference only—no direct astaxanthin dipalmitate data available; hydrophobicity predicts ~98% of variance in plasma response
Conditions	In vivo rat model; carotenoid gavage; postprandial plasma carotenoid analysis

Why This Matters

This class-level relationship suggests that the enhanced hydrophobicity conferred by dipalmitate esterification may reduce systemic bioavailability compared to less hydrophobic carotenoids, with implications for dosing and formulation in nutraceutical applications.

• [1] Sy, C., Gleize, B., Dangles, O., Landrier, J. F., Veyrat, C., & Borel, P. (2012). Effects of physicochemical properties of carotenoids on their bioaccessibility, intestinal cell uptake, and blood and tissue concentrations. Molecular Nutrition & Food Research, 56(9), 1385-1397. View Source

Astaxanthin Dipalmitate Research and Industrial Applications

Reference Standard for Carotenoid Ester Analysis

Astaxanthin dipalmitate serves as a critical reference standard for developing and validating analytical methods targeting esterified carotenoids in natural extracts and formulated products. The compound's distinct cis–trans isomerization profile (9-cis:13-cis ratio of 1:2.6) and degradation product signature (palmitoyl apo-astaxanthins) enable robust identification and quantification in complex matrices [5] [4]. Method development for RP-UHPLC-PDA or LC-MS workflows requires pure dipalmitate to establish retention times, spectral characteristics, and fragmentation patterns that differentiate it from free astaxanthin and monopalmitate esters [5].

Aquaculture Feed Pigmentation Optimization

In aquaculture research and commercial feed formulation, astaxanthin dipalmitate is evaluated alongside free astaxanthin and canthaxanthin to optimize flesh pigmentation in salmonids and marine fish species. Feeding trials in Atlantic salmon established a pigmentation efficiency rank-order (free astaxanthin > canthaxanthin > astaxanthin dipalmitate) [5], and studies in red sea bream (Pagrus major) have investigated dipalmitate for skin pigmentation at 100 ppm dietary inclusion [4]. This data supports cost-benefit analyses for feed manufacturers selecting carotenoid sources based on required inclusion rates and target pigmentation levels.

Stability and Degradation Pathway Research

Researchers investigating oxidative degradation pathways of esterified xanthophylls utilize astaxanthin dipalmitate as a model compound to study ester bond stability, cis–trans isomerization kinetics, and apo-carotenoid formation. The observation that increased esterification decelerates all-trans-astaxanthin degradation (RP-UHPLC-PDA quantification) while not affecting spectrophotometric color loss provides mechanistic insights into carotenoid stability assessment methodology [5]. Additionally, the differential ester bond stability under autoxidation versus hypochlorite bleaching conditions informs understanding of degradation chemistry in food and biological matrices [4].

Stereoselective Hydrolysis and Biotransformation Studies

Astaxanthin dipalmitate serves as a substrate for investigating stereoselective enzymatic hydrolysis, with lipase-catalyzed cleavage showing preferential hydrolysis of the S-ester and producing a distinct (R,R:R,S:S,S) stereoisomer distribution in the free astaxanthin product (1:5:3 versus substrate 1:2:1) [5]. This stereoselectivity data is relevant for researchers studying carotenoid absorption, metabolism, and the generation of specific stereoisomer profiles in biological systems. The documented 93% pigment recovery with low conversion to monopalmitate (5%) and free astaxanthin (6%) under these specific enzymatic conditions provides baseline parameters for biotransformation studies [5].

• [1] de Bruijn, W. J. C., Weesepoel, Y., Vincken, J. P., & Gruppen, H. (2016). Fatty acids attached to all-trans-astaxanthin alter its cis–trans equilibrium, and consequently its stability, upon light-accelerated autoxidation. Food Chemistry, 194, 1108-1115. View Source
• [2] Weesepoel, Y., Gruppen, H., & Vincken, J. P. (2014). Analysis of palmitoyl apo-astaxanthinals, apo-astaxanthinones, and their epoxides by UHPLC-PDA-ESI-MS. Journal of Agricultural and Food Chemistry, 62(42), 10254-10263. View Source
• [3] Storebakken, T., Foss, P., Austreng, E., & Liaaen-Jensen, S. (1987). Carotenoids in diets for salmonids: IV. Pigmentation of Atlantic salmon with astaxanthin, astaxanthin dipalmitate and canthaxanthin. Aquaculture, 65(3-4), 279-292. View Source
• [4] J-STAGE. (2010). Studies on the Improvement of Body Color of Red Seabream Pagrus major by Astaxanthin and Astaxanthin Dipalmitate. Nippon Suisan Gakkaishi. View Source
• [5] All Journals.cn. (n.d.). Enzymatic hydrolysis of (3RS,3′RS)-astaxanthin dipalmitate with lipase. Summary from carotenoid ester hydrolysis studies. View Source